Cas no 89538-71-6 (4-(4-methylphenyl)butan-2-amine)

4-(4-methylphenyl)butan-2-amine structure
89538-71-6 structure
Product Name:4-(4-methylphenyl)butan-2-amine
CAS No:89538-71-6
MF:C11H17N
MW:163.259382963181
MDL:MFCD08454500
CID:3111511
PubChem ID:15744553
Update Time:2025-04-21

4-(4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-3-p-tolyl-propylamine
    • 4-(4-methylphenyl)butan-2-amine
    • 89538-71-6
    • MFCD21357327
    • SCHEMBL9386674
    • SY383447
    • MFCD08454500
    • SY383456
    • MFCD21351764
    • (R)-4-(p-Tolyl)-2-butanamine
    • AKOS016051313
    • AKOS000348746
    • 4-(p-Tolyl)-2-butanamine
    • EN300-88926
    • 1344571-80-7
    • 1344639-17-3
    • SY383454
    • (S)-4-(p-Tolyl)-2-butanamine
    • MDL: MFCD08454500
    • Inchi: 1S/C11H17N/c1-9-3-6-11(7-4-9)8-5-10(2)12/h3-4,6-7,10H,5,8,12H2,1-2H3
    • InChI Key: IOXFPJGJBFBIRQ-UHFFFAOYSA-N
    • SMILES: NC(C)CCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 163.136099547Da
  • Monoisotopic Mass: 163.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

4-(4-methylphenyl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-88926-1g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
1g
$971.0 2023-09-01
Enamine
EN300-88926-5g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
5g
$2816.0 2023-09-01
Enamine
EN300-88926-10g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
10g
$4176.0 2023-09-01
Enamine
EN300-88926-0.05g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
0.05g
$226.0 2023-09-01
Enamine
EN300-88926-0.1g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
0.1g
$337.0 2023-09-01
Enamine
EN300-88926-0.25g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
0.25g
$481.0 2023-09-01
Enamine
EN300-88926-0.5g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
0.5g
$758.0 2023-09-01
Enamine
EN300-88926-1.0g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
1.0g
$971.0 2023-02-11
Enamine
EN300-88926-2.5g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
2.5g
$1903.0 2023-09-01
Enamine
EN300-88926-5.0g
4-(4-methylphenyl)butan-2-amine
89538-71-6 95%
5.0g
$2816.0 2023-02-11
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk